BENGHE Foundational & Exploratory

Check Availability & Pricing

The Fungal Metabolite Sesquicillin A: A
Technical Guide for Scientific Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sesquicillin A

Cat. No.: B10820570

An In-depth Overview of the Production, Chemistry, and Potential Biological Activities of a
Unigue Pyrano-Diterpene from Albophoma sp.

Introduction

Fungi are a prolific source of structurally diverse and biologically active secondary metabolites,
which have been a cornerstone of drug discovery for decades. Among these, the terpenoids
represent a vast and varied class of natural products. Sesquicillin A, a pyrano-diterpene
produced by the fungus Albophoma sp., stands out due to its unique chemical architecture.
Initially isolated alongside four new analogues, Sesquicillins B through E, from the culture broth
of Albophoma sp. FKI-1778, these compounds have demonstrated notable biological activities,
including insecticidal and cytotoxic effects.[1] This technical guide provides a comprehensive
overview of Sesquicillin A, detailing the producing organism, fermentation and isolation
protocols, quantitative data, and a discussion of its potential biosynthetic pathway and
mechanism of action for researchers, scientists, and drug development professionals.

The Producing Organism: Albophoma sp. FKI-1778

The fungal strain FKI-1778, responsible for the production of sesquicillins, was isolated from a
soil sample collected at Amamiooshima Island, Kagoshima Prefecture, Japan.[1] Based on its
morphological characteristics, the strain was identified as belonging to the genus Albophoma.
[1] For long-term preservation and future research, the strain has been deposited at the
National Institute of Advanced Industrial Science and Technology (AIST) in Japan under the
accession number FERM BP-08668.[1]
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Fermentation and Production of Sesquicillin A

The production of Sesquicillin A and its analogues is achieved through a two-stage
fermentation process. The following protocols are based on the methods described by Uchida
et al. (2005).[1]

Experimental Protocols

Seed Culture Preparation:
e Seed Medium Composition:

o Glucose: 2.0%

o Yeast Extract: 0.2%

o MgSOas-7H20: 0.05%

o Polypepton: 0.5%

o KH2POa4: 0.1%

o Agar: 0.1%

o The pH of the medium is adjusted to 6.0 before sterilization.[1]
« Inoculation and Incubation:

o A stock culture of Albophoma sp. FKI-1778 is inoculated into a 500-ml Erlenmeyer flask
containing 100 ml of the seed medium.[1]

o The flask is incubated on a rotary shaker at 27°C for 2 days.[1]
Production Culture:
e Production Medium Composition:

o Glycerol: 3.0%
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o Oat Meal: 2.0%

o Dry Yeast: 1.0%

o KH2POa4: 1.0%

o NazHPOa4: 1.0%

o MgSOas-7H20: 0.05%

o The pH is not adjusted prior to sterilization.[1]

¢ Inoculation and Fermentation:

o The main production culture is initiated by transferring 1 ml of the seed culture into a 500-
ml Erlenmeyer flask containing 100 ml of the production medium.[1]

o Fermentation is carried out at 27°C with a rotary shaker at 210 rpm.[1] The production of
sesquicillins is typically monitored over time, with a 168-hour (7-day) culture period being
effective for isolation.[1]

The overall workflow for the fermentation process is depicted in the diagram below.
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Fermentation Workflow for Sesquicillin Production

Seed Culture

Albophoma sp. FKI-1778 Stock

Inoculate 500-ml Flask
(100 ml Seed Medium)

Incubate at 27°C
for 2 days

Productiagn Culture

Inoculate 500-ml Flask
(200 ml Production Medium)

Ferment at 27°C
(210 rpm, 168 hours)

Culture Broth
(6 liters)
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Isolation and Purification Workflow
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(A,B,C, D, E)
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Proposed Biosynthetic Pathway of Sesquicillin A
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Potential Inhibition of the NF-kB Pathway by Sesquicillin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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